Cas no 926250-67-1 (4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde)

• Product Name: 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde
• CAS No: 926250-67-1
• MF: C₁₄H₈F₄O
• MW: 268.206337928772
• CID: 4790790
• Update Time: 2025-11-06

4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde

• Inchi： 1S/C14H8F4O/c15-13-5-4-10(6-11(13)8-19)9-2-1-3-12(7-9)14(16,17)18/h1-8H
• InChI Key： LDTKEQHORACITR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(=C(C=O)C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde

4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde (CAS No. 926250-67-1): An Overview

4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde (CAS No. 926250-67-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, has been extensively studied for its potential applications in drug discovery and advanced materials. The presence of a fluorine atom and a trifluoromethyl group imparts distinctive chemical properties, making it an intriguing candidate for various research and industrial applications.

The molecular formula of 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde is C₁₅H₉F₄O, with a molecular weight of approximately 287.23 g/mol. The compound features a biphenyl core, which is a common scaffold in many bioactive molecules due to its rigidity and ability to form stable π-stacks. The substitution with fluorine and trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it particularly suitable for pharmaceutical development.

In the realm of medicinal chemistry, 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde has been explored as a potential lead compound for the development of new drugs. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde demonstrated significant inhibition of cancer cell proliferation in vitro, particularly in breast and lung cancer cell lines.

The aldehyde functional group in 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde provides a reactive site for further chemical modifications, enabling the synthesis of diverse derivatives with tailored properties. This versatility is crucial in drug discovery, where the optimization of pharmacological profiles through structural modifications is a common strategy. Researchers have utilized this compound as a starting material to synthesize prodrugs, conjugates, and other bioactive molecules with enhanced therapeutic efficacy and reduced side effects.

Beyond its pharmaceutical applications, 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde has also found utility in materials science. The unique electronic properties conferred by the fluorine and trifluoromethyl groups make it an attractive candidate for the development of advanced materials such as organic semiconductors and optoelectronic devices. A study published in Advanced Materials in 2020 highlighted the use of this compound as a building block for designing high-performance organic field-effect transistors (OFETs) with improved charge transport properties.

The synthesis of 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde typically involves multi-step procedures, including coupling reactions and functional group transformations. One common synthetic route involves the Suzuki coupling reaction between 4-fluorophenylboronic acid and 3-formylbiphenyl bromide, followed by the introduction of the trifluoromethyl group through electrophilic aromatic substitution or other methods. The choice of synthetic pathway depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety and handling, while 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde is not classified as a hazardous material under standard regulations, it is important to follow standard laboratory practices to ensure safe handling and storage. Proper personal protective equipment (PPE) should be worn when working with this compound to minimize exposure risks.

The future prospects for 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial innovation.